Cas no 2227946-66-7 ((3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid)

(3S)-3-Hydroxy-3-(oxan-3-yl)propanoic acid is a chiral hydroxy acid featuring a tetrahydro-2H-pyran (oxane) moiety, which imparts unique steric and electronic properties. The (3S)-configuration ensures enantioselectivity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. Its polar functional groups enhance solubility in aqueous and organic solvents, facilitating diverse reaction conditions. The oxan-3-yl group contributes to conformational rigidity, potentially improving binding affinity in bioactive molecules. This compound is suitable for applications in medicinal chemistry, such as protease inhibitor development, or as a building block for complex natural products. High purity grades are available to meet rigorous research and industrial standards.
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid structure
2227946-66-7 structure
Product Name:(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
CAS No:2227946-66-7
MF:C8H14O4
MW:174.194363117218
CID:5865879
PubChem ID:165696420
Update Time:2025-05-25

(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
    • EN300-1784517
    • 2227946-66-7
    • Inchi: 1S/C8H14O4/c9-7(4-8(10)11)6-2-1-3-12-5-6/h6-7,9H,1-5H2,(H,10,11)/t6?,7-/m0/s1
    • InChI Key: QMIGTAIKURTCKV-MLWJPKLSSA-N
    • SMILES: O1CCCC(C1)[C@H](CC(=O)O)O

Computed Properties

  • Exact Mass: 174.08920892g/mol
  • Monoisotopic Mass: 174.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 66.8Ų

(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1784517-0.05g
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
2227946-66-7
0.05g
$1393.0 2023-09-19
Enamine
EN300-1784517-0.1g
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
2227946-66-7
0.1g
$1459.0 2023-09-19
Enamine
EN300-1784517-0.25g
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
2227946-66-7
0.25g
$1525.0 2023-09-19
Enamine
EN300-1784517-0.5g
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
2227946-66-7
0.5g
$1591.0 2023-09-19
Enamine
EN300-1784517-1.0g
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
2227946-66-7
1g
$1658.0 2023-06-02
Enamine
EN300-1784517-2.5g
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
2227946-66-7
2.5g
$3249.0 2023-09-19
Enamine
EN300-1784517-5.0g
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
2227946-66-7
5g
$4806.0 2023-06-02
Enamine
EN300-1784517-10.0g
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
2227946-66-7
10g
$7128.0 2023-06-02
Enamine
EN300-1784517-1g
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
2227946-66-7
1g
$1658.0 2023-09-19
Enamine
EN300-1784517-5g
(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid
2227946-66-7
5g
$4806.0 2023-09-19

Additional information on (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid

Recent Advances in the Study of (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid (CAS: 2227946-66-7) in Chemical Biology and Pharmaceutical Research

(3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid (CAS: 2227946-66-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral hydroxy acid derivative, characterized by its oxane ring and propanoic acid moiety, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and metabolic pathway modulation. Recent studies have focused on its stereospecific properties and its role as a building block for more complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a precursor in the synthesis of novel protease inhibitors. The research team demonstrated that the (3S)-configuration is critical for binding affinity to target enzymes, with the oxane ring contributing to improved metabolic stability compared to similar acyclic analogs. Molecular docking simulations revealed unique interactions between the compound's hydroxyl group and active site residues of several disease-relevant proteases.

In pharmaceutical development, (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid has been investigated for its potential as a chiral synthon in the production of antiviral agents. A recent patent application (WO2023056789) describes its incorporation into nucleoside analogs showing activity against RNA viruses. The compound's structural features appear to enhance membrane permeability while maintaining low cytotoxicity, as evidenced by in vitro studies using human cell lines.

Metabolic studies have revealed interesting findings about this compound's biological fate. Research published in Xenobiotica (2024) tracked the compound's distribution and metabolism in rodent models, identifying several phase I and phase II metabolites. The oxane ring remained largely intact during biotransformation, suggesting its potential as a stable structural element in drug design. These findings have important implications for the compound's pharmacokinetic properties and possible drug-drug interactions.

From a synthetic chemistry perspective, significant progress has been made in developing efficient routes to (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid. A 2024 Nature Communications paper described an asymmetric catalytic hydrogenation method that achieves >99% enantiomeric excess with excellent yield. This advancement addresses previous challenges in obtaining the pure (3S)-enantiomer and could facilitate broader application of the compound in pharmaceutical manufacturing.

Ongoing research is exploring the compound's potential in addressing antimicrobial resistance. Preliminary results presented at the 2024 American Chemical Society meeting showed that derivatives of (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid can disrupt bacterial biofilm formation in multidrug-resistant strains. The mechanism appears to involve interference with quorum sensing pathways, offering a novel approach to combating resistant infections.

In conclusion, (3S)-3-hydroxy-3-(oxan-3-yl)propanoic acid (CAS: 2227946-66-7) represents a versatile scaffold with multiple applications in medicinal chemistry. Its unique structural features, combined with recent synthetic and biological findings, position it as an important compound for future drug discovery efforts. Further research is warranted to fully explore its therapeutic potential and optimize its properties for clinical applications.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd